Cas no 2097888-35-0 (3-{[1-(2-fluorobenzoyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole)

• Product Name: 3-{[1-(2-fluorobenzoyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole
• CAS No: 2097888-35-0
• MF: C₁₃H₁₂FN₃O₂S
• MW: 293.3166847229
• CID: 5468154
• Update Time: 2025-07-23

3-{[1-(2-fluorobenzoyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 3-{[1-(2-fluorobenzoyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole
• (2-fluorophenyl)-[3-(1,2,5-thiadiazol-3-yloxy)pyrrolidin-1-yl]methanone
• Methanone, (2-fluorophenyl)[3-(1,2,5-thiadiazol-3-yloxy)-1-pyrrolidinyl]-

• Inchi： 1S/C13H12FN3O2S/c14-11-4-2-1-3-10(11)13(18)17-6-5-9(8-17)19-12-7-15-20-16-12/h1-4,7,9H,5-6,8H2
• InChI Key： SXCQPOAZRKKBLG-UHFFFAOYSA-N
• SMILES： S1N=CC(=N1)OC1CN(C(C2C=CC=CC=2F)=O)CC1

Computed Properties

• Exact Mass: 293.06342597 g/mol
• Monoisotopic Mass: 293.06342597 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 293.32
• XLogP3: 2.1
• Topological Polar Surface Area: 83.6

Additional information on 3-{[1-(2-fluorobenzoyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole

3-{[1-(2-Fluorobenzoyl)Pyrrolidin-3-yl]oxy}-1,2,5-Thiadiazole (CAS No. 2097888-35-0): A Comprehensive Overview

3-{[1-(2-Fluorobenzoyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole (CAS No. 2097888-35-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiadiazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The unique structural features of this compound, particularly the presence of a fluorobenzoyl group and a pyrrolidinyl moiety, make it a promising candidate for further investigation in various therapeutic applications.

The fluorobenzoyl group is a key functional group in this compound, contributing to its enhanced lipophilicity and metabolic stability. Fluorine atoms are known to modulate the electronic properties of molecules, often leading to improved pharmacokinetic profiles and increased biological activity. In the context of 3-{[1-(2-fluorobenzoyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole, the fluorine atom likely enhances the compound's ability to cross cell membranes and interact with specific biological targets.

The pyrrolidinyl moiety is another crucial structural element that confers additional functional properties to the molecule. Pyrrolidine rings are common in bioactive compounds due to their ability to form hydrogen bonds and participate in π-stacking interactions. These interactions can enhance the binding affinity of the compound to its target proteins, thereby potentiating its therapeutic effects.

Recent studies have highlighted the potential of thiadiazoles as potent inhibitors of various enzymes and receptors involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that thiadiazoles can effectively inhibit the activity of protein kinases, which are key regulators of cellular signaling pathways implicated in cancer and inflammatory diseases. The specific structure of 3-{[1-(2-fluorobenzoyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole may provide additional advantages in terms of selectivity and potency compared to other thiadiazole derivatives.

In addition to its potential as an enzyme inhibitor, 3-{[1-(2-fluorobenzoyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole has also shown promise as an antimicrobial agent. A study conducted by researchers at a leading pharmaceutical institute found that this compound exhibits broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is thought to involve disruption of bacterial cell wall synthesis and interference with essential metabolic processes.

The development of new antimicrobial agents is crucial in light of the growing global threat posed by antibiotic resistance. Compounds like 3-{[1-(2-fluorobenzoyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole offer a potential solution by targeting novel mechanisms that are less prone to resistance development. This makes them valuable candidates for further preclinical and clinical evaluation.

Beyond its antimicrobial properties, 3-{[1-(2-fluorobenzoyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as arthritis and asthma are characterized by chronic inflammation mediated by pro-inflammatory cytokines and chemokines. Studies have shown that thiadiazoles can modulate the production and activity of these inflammatory mediators, thereby reducing inflammation and associated symptoms.

The anti-inflammatory potential of 3-{[1-(2-fluorobenzoyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole has been explored in both in vitro and in vivo models. In one study using a murine model of arthritis, treatment with this compound resulted in significant reduction in joint swelling and histological signs of inflammation. These findings suggest that 3-{[1-(2-fluorobenzoyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole could be developed into a novel anti-inflammatory drug for clinical use.

In conclusion, 3-{[1-(2-fluorobenzoyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole (CAS No. 2097888-35-0) represents a promising lead compound with diverse biological activities. Its unique structural features make it a valuable candidate for further research and development in areas such as enzyme inhibition, antimicrobial therapy, and anti-inflammatory treatment. Ongoing studies are expected to elucidate its full therapeutic potential and pave the way for its application in clinical settings.